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Compound of Interest

Compound Name: 2-Aminopropanamide

Cat. No.: B1330713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-2-Aminopropanamide hydrochloride, also commonly known as L-Alaninamide

hydrochloride, is a versatile chiral building block derived from the amino acid L-alanine. Its

primary application in life science research is as a key intermediate in the synthesis of complex

organic molecules, particularly in the development of novel therapeutics. While it is not typically

used as a standalone bioactive agent in routine laboratory assays, its role in the generation of

compounds with significant biological activity is well-documented. These application notes

provide an overview of its utility, focusing on its application in medicinal chemistry and drug

discovery, alongside relevant experimental protocols.

Physicochemical Properties and Handling
(S)-2-Aminopropanamide hydrochloride is a white to off-white crystalline powder. Key

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 33208-99-0 [1]

Molecular Formula C₃H₉ClN₂O [1]

Molecular Weight 124.57 g/mol [1]

Melting Point 212-217 °C [2]

Solubility
Soluble in water. Sparingly

soluble in methanol.
[3]

Storage
Store in a cool, dry place

under an inert atmosphere.
[3]

Core Applications in Life Science Research
The principal application of (S)-2-Aminopropanamide hydrochloride in life science research is

as a foundational scaffold in the synthesis of novel bioactive compounds. Its chiral nature and

functional groups (a primary amine and an amide) make it an attractive starting material for

creating diverse chemical libraries for drug screening.

Intermediate in the Synthesis of Anticonvulsant and
Antinociceptive Agents
A significant body of research highlights the use of L-Alaninamide hydrochloride in the

development of central nervous system (CNS) active compounds. Specifically, it serves as a

key building block for a series of alaninamide derivatives that have demonstrated potent

anticonvulsant and antinociceptive (pain-relieving) properties in preclinical studies.

Quantitative Data on Alaninamide Derivatives:

The following tables summarize the in vivo efficacy of various alaninamide derivatives

synthesized using (S)-2-Aminopropanamide hydrochloride as a starting material. These

studies demonstrate the potential of this scaffold in developing new treatments for epilepsy and

neuropathic pain.

Table 1: Anticonvulsant Activity of Alaninamide Derivatives in Mice[4][5][6][7]
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Compound
MES (ED₅₀,
mg/kg)

6 Hz (32 mA)
(ED₅₀, mg/kg)

6 Hz (44 mA)
(ED₅₀, mg/kg)

scPTZ (ED₅₀,
mg/kg)

Compound 5 48.0 45.2 201.3 >100

Compound 14 49.6 31.3 - 67.4

Compound 26 64.3 15.6 29.9 >100

Compound 28 34.9 12.1 29.5 >100

Compound 53 89.7 29.9 68.0 -

Compound 60 73.6 24.6 56.3 -

MES: Maximal Electroshock Seizure test; scPTZ: subcutaneous Pentylenetetrazole seizure

test. ED₅₀ is the median effective dose required to produce a therapeutic effect in 50% of the

population.

Table 2: In Vitro Activity of Lead Compound 5[7]

Assay Target % Inhibition at 100 µM

Binding Assay Na⁺ channel (site 2) 38.2%

Binding Assay
Ca²⁺ channel (Cav1.2, L-type,

dihydropyridine site)
82.3%

Binding Assay
Ca²⁺ channel (Cav1.2, L-type,

diltiazem site)
68.5%

Binding Assay
Ca²⁺ channel (Cav1.2, L-type,

verapamil site)
57.1%

Building Block for Peptide Synthesis
Given its amino acid origin, L-Alaninamide hydrochloride is utilized in peptide chemistry. It can

be incorporated into peptide chains or used to synthesize peptide mimetics, which may offer

improved stability or bioavailability compared to their natural counterparts.
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Biochemical Research
(S)-2-Aminopropanamide hydrochloride is also used in biochemical research to study protein

synthesis and metabolism.[4] Its structural similarity to the amino acid alanine allows it to be

used as a substrate or competitive inhibitor in certain enzymatic reactions to elucidate

metabolic pathways.[3] A notable advanced application is the use of hyperpolarized L-(1-

¹³C)alaninamide as an in vivo sensor to image the activity of aminopeptidase N (APN), as well

as to report on physiological pH and carbon dioxide levels.[6][8]

Experimental Protocols
The following protocols provide detailed methodologies for key experiments involving (S)-2-
Aminopropanamide hydrochloride and its derivatives.

Protocol 1: General Synthesis of N-Substituted
Alaninamide Derivatives
This protocol outlines a general procedure for the synthesis of novel alaninamide derivatives,

which can then be screened for biological activity. This is a representative synthesis; specific

reaction conditions may need to be optimized for different target molecules.
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Caption: Proposed mechanism of action for anticonvulsant alaninamide derivatives.
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The in vitro data for compound 5, for instance, shows significant interaction with L-type voltage-

gated calcium channels and moderate interaction with site 2 of voltage-gated sodium channels.

[7]Inhibition of these channels leads to a decrease in neuronal excitability and a reduction in

neurotransmitter release, which are key mechanisms for controlling seizures.

Conclusion
(S)-2-Aminopropanamide hydrochloride is a valuable and versatile building block in medicinal

chemistry and drug discovery. Its primary role is as a starting material for the synthesis of novel

compounds with therapeutic potential, particularly in the area of central nervous system

disorders. The provided data and protocols illustrate its application in the development of new

anticonvulsant and antinociceptive agents. While direct biological applications of the compound

itself are less common, its utility as a synthetic intermediate is firmly established in life science

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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